Cas no 91488-21-0 (Demethyl Naproxen Acyl-β-D-glucuronide)
Demethyl Naproxen Acyl-β-D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- Demethyl Naproxen Acyl-β-D-glucuronide
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(6-methoxynaphthalen-2-yl)acetyl]oxyoxane-2-carboxylic acid
- A-D-glucuronide
- Demethyl Naproxen Acyl-
- 91488-21-0
- Demethyl Naproxen Acyl-?-D-glucuronide
- DEMETHYL NAPROXEN ACYL-BETA-D-GLUCURONIDE
- DTXSID70747475
- 1-O-[(6-Methoxynaphthalen-2-yl)acetyl]-beta-D-glucopyranuronic acid
-
- Inchi: 1S/C19H20O9/c1-26-12-5-4-10-6-9(2-3-11(10)8-12)7-13(20)27-19-16(23)14(21)15(22)17(28-19)18(24)25/h2-6,8,14-17,19,21-23H,7H2,1H3,(H,24,25)/t14-,15-,16+,17-,19+/m0/s1
- InChI Key: IPKOMFMTOUPAMM-YUAHOQAQSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(CC1C=CC2C=C(C=CC=2C=1)OC)=O
Computed Properties
- Exact Mass: 392.11100
- Monoisotopic Mass: 392.11073221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 143Ų
Experimental Properties
- PSA: 142.75000
- LogP: -0.17370
Demethyl Naproxen Acyl-β-D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D231225-1mg |
Demethyl Naproxen Acyl-β-D-glucuronide |
91488-21-0 | 1mg |
$253.00 | 2023-05-18 | ||
| TRC | D231225-10mg |
Demethyl Naproxen Acyl-β-D-glucuronide |
91488-21-0 | 10mg |
$1918.00 | 2023-05-18 |
Demethyl Naproxen Acyl-β-D-glucuronide Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on Demethyl Naproxen Acyl-β-D-glucuronide
Introduction to Demethyl Naproxen Acyl-β-D-glucuronide (CAS No. 91488-21-0)
Demethyl Naproxen Acyl-β-D-glucuronide, with the chemical identifier CAS No. 91488-21-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug metabolism. This compound represents a metabolite derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-inflammatory, and antipyretic properties. The glucuronidation of demethyl naproxen is a critical step in the metabolic pathway of naproxen, playing a pivotal role in its detoxification and excretion.
The structure of Demethyl Naproxen Acyl-β-D-glucuronide features an acylglucuronide moiety attached to the demethylated naproxen backbone. This modification not only influences the pharmacokinetic profile of the compound but also provides insights into the mechanisms of drug metabolism and clearance. The glucuronide conjugation enhances the water solubility of the metabolite, facilitating its renal excretion. This property is particularly important in understanding how naproxen is processed in vivo and how its metabolites contribute to the overall therapeutic effect and safety profile.
In recent years, there has been growing interest in the study of acylglucuronides due to their unique pharmacological properties and potential implications in drug development. Demethyl Naproxen Acyl-β-D-glucuronide, as a representative acylglucuronide, has been the subject of several research studies aimed at elucidating its metabolic pathways and biological activities. These studies have provided valuable insights into the role of glucuronidation in modulating drug efficacy and minimizing adverse effects.
One of the key areas of research focus has been on the enzymatic pathways responsible for the formation of Demethyl Naproxen Acyl-β-D-glucuronide. UDP-glucuronosyltransferases (UGTs) are a family of enzymes that catalyze the conjugation of glucuronic acid with various substrates, including NSAIDs like naproxen. The specific UGT isoforms involved in demethyl naproxen glucuronidation have been identified through various biochemical and genetic studies. These findings have not only enhanced our understanding of the metabolic pathways but also highlighted the importance of individual genetic variations in drug metabolism.
The pharmacokinetic behavior of Demethyl Naproxen Acyl-β-D-glucuronide has been extensively studied to understand how it contributes to the overall disposition of naproxen in the body. Studies have shown that this metabolite exhibits a relatively short half-life compared to naproxen itself, indicating rapid clearance from circulation. However, its presence in biological fluids can be detected for extended periods, suggesting that it may play a role in maintaining therapeutic levels of naproxen over time. This prolonged presence also underscores the importance of monitoring Demethyl Naproxen Acyl-β-D-glucuronide levels in clinical settings to assess drug efficacy and potential toxicity.
From a therapeutic perspective, Demethyl Naproxen Acyl-β-D-glucuronide holds promise as a potential biomarker for assessing NSAID metabolism and clearance. By measuring its levels in biological samples, clinicians can gain insights into an individual's metabolic capacity and predict their response to naproxen therapy. This approach aligns with the growing trend towards personalized medicine, where treatment regimens are tailored to an individual's unique metabolic profile.
Recent advancements in analytical techniques have improved our ability to detect and quantify Demethyl Naproxen Acyl-β-D-glucuronide accurately. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has become the gold standard for analyzing this metabolite in biological matrices. These techniques provide high sensitivity and specificity, enabling researchers to study its kinetics and interactions with other drugs or substrates with greater precision.
The toxicological profile of Demethyl Naproxen Acyl-β-D-glucuronide has also been examined to ensure its safety as a metabolite. While it is generally considered less pharmacologically active than naproxen itself, studies have shown that it can still exhibit some biological activity under certain conditions. Understanding these effects is crucial for assessing potential risks associated with prolonged exposure or interactions with other drugs that may affect glucuronidation pathways.
In conclusion, Demethyl Naproxen Acyl-β-D-glucuronide (CAS No. 91488-21-0) is a significant metabolite derived from naproxen that plays a crucial role in its metabolic clearance and excretion. Its study has provided valuable insights into drug metabolism, pharmacokinetics, and potential therapeutic applications. As research continues to uncover new aspects of this compound's biology and chemistry, it will remain an important subject for further investigation in both academic and industrial settings.
91488-21-0 (Demethyl Naproxen Acyl-β-D-glucuronide) Related Products
- 41945-43-1((S)-Naproxen Acyl-b-D-glucuronide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)